Cas no 2757916-99-5 (3-{(tert-butoxy)carbonylamino}-1-(methylsulfanyl)methylcyclobutane-1-carboxylic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-1-(methylsulfanyl)methylcyclobutane-1-carboxylic acid
• CAS No: 2757916-99-5
• MF: C₁₂H₂₁NO₄S
• MW: 275.364442586899
• CID: 5614843
• PubChem ID: 165752634
• Update Time: 2025-06-30

3-{(tert-butoxy)carbonylamino}-1-(methylsulfanyl)methylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-33035829
• 3-{[(tert-butoxy)carbonyl]amino}-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylic acid
• 2757916-99-5
• 3-{(tert-butoxy)carbonylamino}-1-(methylsulfanyl)methylcyclobutane-1-carboxylic acid

• Inchi： 1S/C12H21NO4S/c1-11(2,3)17-10(16)13-8-5-12(6-8,7-18-4)9(14)15/h8H,5-7H2,1-4H3,(H,13,16)(H,14,15)
• InChI Key： SUNGRAIEDRJXJH-UHFFFAOYSA-N
• SMILES： S(C)CC1(C(=O)O)CC(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 275.11912932g/mol
• Monoisotopic Mass: 275.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 101Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-1-(methylsulfanyl)methylcyclobutane-1-carboxylic acid

3-{(tert-butoxy)carbonylamino}-1-(methylsulfanyl)methylcyclobutane-1-carboxylic acid: A Comprehensive Overview

3-{(tert-butoxy)carbonylamino}-1-(methylsulfanyl)methylcyclobutane-1-carboxylic acid, with the CAS number 2757916-99-5, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, including a cyclobutane ring, a tert-butoxycarbonyl (Boc) protecting group, and a methylsulfanyl (thiomethyl) moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The cyclobutane ring in 3-{(tert-butoxy)carbonylamino}-1-(methylsulfanyl)methylcyclobutane-1-carboxylic acid is a four-membered ring that imparts rigidity and conformational constraint to the molecule. This rigidity can influence the compound's interactions with biological targets, potentially enhancing its binding affinity and selectivity. The Boc protecting group, on the other hand, is commonly used in peptide synthesis to protect the amino group during chemical reactions. It can be easily removed under acidic conditions, making it a versatile tool in synthetic chemistry.

The presence of the methylsulfanyl group in 3-{(tert-butoxy)carbonylamino}-1-(methylsulfanyl)methylcyclobutane-1-carboxylic acid adds another layer of complexity to its structure. Sulfur-containing compounds are known for their diverse biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The thiomethyl group can also participate in various chemical reactions, such as S-alkylation and S-acylation, which can be exploited in the design of novel bioactive molecules.

Recent studies have explored the potential applications of 3-{(tert-butoxy)carbonylamino}-1-(methylsulfanyl)methylcyclobutane-1-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 3-{(tert-butoxy)carbonylamino}-1-(methylsulfanyl)methylcyclobutane-1-carboxylic acid has been investigated for its potential as an antioxidant. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can effectively scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property makes it a valuable lead compound for the development of new antioxidants.

The synthetic accessibility of 3-{(tert-butoxy)carbonylamino}-1-(methylsulfanyl)methylcyclobutane-1-carboxylic acid is another important aspect that contributes to its appeal in drug discovery. The compound can be synthesized using well-established methods in organic chemistry, such as ring-closing metathesis (RCM) and Suzuki coupling reactions. These synthetic routes allow for efficient and scalable production of the compound, which is crucial for preclinical and clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{(tert-butoxy)carbonylamino}-1-(methylsulfanyl)methylcyclobutane-1-carboxylic acid in various disease models. Preliminary results have shown promising outcomes, with the compound demonstrating good pharmacokinetic properties and low toxicity profiles. These findings suggest that it has a favorable therapeutic index, making it a viable candidate for further clinical investigation.

In conclusion, 3-{(tert-butoxy)carbonylamino}-1-(methylsulfanyl)methylcyclobutane-1-carboxylic acid, with CAS number 2757916-99-5, is a multifaceted compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features, combined with its diverse biological activities, make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an important role in advancing our understanding and treatment of various diseases.